Cas no 98561-12-7 (2,4-dimethyl-2-propyl-1,3-dithiolane)
98561-12-7 structure
Product Name:2,4-dimethyl-2-propyl-1,3-dithiolane
CAS No:98561-12-7
MF:C8H16S2
MW:176.342639923096
CID:1990546
PubChem ID:57419
Update Time:2025-04-21
2,4-dimethyl-2-propyl-1,3-dithiolane Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dimethyl-2-propyl-1,3-dithiolane
- BRN 0103902
- DTXSID20913183
- 1,3-DITHIOLANE, 2,4-DIMETHYL-2-PROPYL-
- 98561-12-7
-
- Inchi: 1S/C8H16S2/c1-4-5-8(3)9-6-7(2)10-8/h7H,4-6H2,1-3H3
- InChI Key: OHERLQGXFAEJFW-UHFFFAOYSA-N
- SMILES: S1C(C)CSC1(C)CCC
Computed Properties
- Exact Mass: 176.069342
- Monoisotopic Mass: 176.069342
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.6
- XLogP3: 3.3
Experimental Properties
- Density: 0.978
- Boiling Point: 230.5°C at 760 mmHg
- Flash Point: 85.6°C
- Refractive Index: 1.505
2,4-dimethyl-2-propyl-1,3-dithiolane Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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